Cas no 307343-91-5 (6-(4-methylphenyl)-2H,3H-1,2,4triazolo3,4-aphthalazine-3-thione)

• Product Name: 6-(4-methylphenyl)-2H,3H-1,2,4triazolo3,4-aphthalazine-3-thione
• CAS No: 307343-91-5
• MF: C₁₆H₁₂N₄S
• MW: 292.358281135559
• CID: 6255982
• PubChem ID: 6401143
• Update Time: 2025-08-04

6-(4-methylphenyl)-2H,3H-1,2,4triazolo3,4-aphthalazine-3-thione Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenyl)-2H,3H-1,2,4triazolo3,4-aphthalazine-3-thione
• CCG-311612
• AKOS016879499
• 6-(p-tolyl)-[1,2,4]triazolo[3,4-a]phthalazine-3(2H)-thione
• AKOS001063300
• Oprea1_840868
• 307343-91-5
• Z56855920
• F0745-0670
• 6-(4-methylphenyl)-2H-[1,2,4]triazolo[3,4-a]phthalazine-3-thione

• Inchi： 1S/C16H12N4S/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15-17-18-16(21)20(15)19-14/h2-9H,1H3,(H,18,21)
• InChI Key： ZVSJPVIVXBSTFS-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C3C=CC=CC=3C(C3C=CC(C)=CC=3)=NN21

Computed Properties

• Exact Mass: 292.07826757g/mol
• Monoisotopic Mass: 292.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 6-(4-methylphenyl)-2H,3H-1,2,4triazolo3,4-aphthalazine-3-thione

6-(4-methylphenyl)-2H,3H-1,2,4triazolo[3,4-a]phthalazine-3-thione: A Comprehensive Overview

The compound with CAS number 307343-91-5, commonly referred to as 6-(4-methylphenyl)-2H,3H-1,2,4triazolo[3,4-a]phthalazine-3-thione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug discovery and materials science.

The synthesis of 6-(4-methylphenyl)-2H,3H-1,2,4triazolo[3,4-a]phthalazine-3-thione involves a multi-step process that typically begins with the preparation of phthalazine derivatives. Researchers have optimized the reaction conditions to enhance yield and purity. The incorporation of the 4-methylphenyl group into the structure is achieved through nucleophilic aromatic substitution or coupling reactions. This substitution not only modifies the electronic properties of the molecule but also enhances its solubility and bioavailability.

One of the most notable aspects of this compound is its pharmacological activity. Studies conducted in vitro have demonstrated its potent anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

In terms of structural characterization, 6-(4-methylphenyl)-2H,3H-1,2,4triazolo[3,4-a]phthalazine-3-thione exhibits a unique combination of aromaticity and heterocyclic functionality. The presence of sulfur in the thione group contributes to its redox properties and reactivity. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to elucidate its molecular structure and conformational dynamics.

The application of computational chemistry methods has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have revealed its electronic distribution and reactivity patterns. These insights are invaluable for predicting its interactions with biological targets and designing analogs with improved pharmacokinetic profiles.

Recent research has also explored the potential of 6-(4-methylphenyl)-2H,3H-1,2,4triazolo[3,4-a]phthalazine-3-thione in materials science. Its ability to form self-assembled monolayers makes it a promising candidate for use in nanotechnology applications such as sensors and drug delivery systems.

In conclusion,6-(4-methylphenyl)-2H,3H-1,2,4triazolo[3,4-a]phthalazine-3-thione is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. As research continues to uncover its full potential,CAS number will undoubtedly play a pivotal role in advancing these fields.